
DiSulfo-Cy5 Alkyne: A Comprehensive Technical
Guide for Bioorthogonal Labeling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of DiSulfo-Cy5 alkyne, a water-soluble

fluorescent probe widely utilized in bioorthogonal chemistry. We will explore its chemical

properties, detailed experimental protocols for its application in "Click Chemistry," and its use in

studying cellular signaling pathways.

Core Properties and Specifications
DiSulfo-Cy5 alkyne is a sulfonated cyanine dye functionalized with an alkyne group. This

modification allows for its covalent attachment to azide-modified biomolecules through a

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of "Click

Chemistry."[1][2] Its high water solubility, photostability, and bright fluorescence in the far-red

spectrum make it an ideal candidate for labeling proteins, nucleic acids, and other

biomolecules in aqueous environments.[1][2]

Physicochemical and Spectroscopic Data
The following tables summarize the key quantitative data for DiSulfo-Cy5 alkyne, facilitating its

integration into experimental designs.
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Identifier Value Reference

CAS Number 1617497-19-4 [1][3]

Molecular Formula C₃₅H₄₀N₃NaO₇S₂ [3]

Molecular Weight 701.8 g/mol [3]

Property Value Reference

Excitation Maximum (λex) 646 nm [3]

Emission Maximum (λem) 662 nm [3]

Extinction Coefficient 271,000 cm⁻¹M⁻¹ [3]

Fluorescence Quantum Yield 0.28 [3]

Solubility Water, DMSO, DMF [3]

Storage Condition -20°C, protected from light [3]

Experimental Protocols: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The primary application of DiSulfo-Cy5 alkyne is in the fluorescent labeling of azide-modified

molecules via CuAAC. Below are detailed protocols for labeling proteins and oligonucleotides.

General Reagent Preparation
DiSulfo-Cy5 Alkyne Stock Solution: Prepare a 10 mM stock solution in sterile, nuclease-free

water or an organic solvent like DMSO. Store at -20°C.

Copper(II) Sulfate (CuSO₄) Stock Solution: Prepare a 20 mM stock solution in deionized

water.

Copper(I)-Stabilizing Ligand (e.g., THPTA) Stock Solution: Prepare a 100 mM stock solution

of tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) in deionized water.
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Reducing Agent (Sodium Ascorbate) Stock Solution: Prepare a 100 mM stock solution in

deionized water. This solution must be prepared fresh before each use.

Protein Labeling Protocol
This protocol is a general guideline for labeling a protein containing an azide group.

Protein Preparation: Dissolve the azide-modified protein in a suitable buffer (e.g., phosphate-

buffered saline, pH 7.4) to a final concentration of 1-10 mg/mL. Ensure the buffer is free of

primary amines (e.g., Tris) and azides.

Reaction Mixture Assembly: In a microcentrifuge tube, combine the following in order:

Azide-modified protein solution.

DiSulfo-Cy5 alkyne stock solution (a 2- to 10-fold molar excess over the protein is a good

starting point).

Buffer to adjust the final volume.

Catalyst Premix: In a separate tube, premix the copper(II) sulfate and THPTA ligand

solutions. A 1:5 molar ratio of CuSO₄ to THPTA is recommended.

Reaction Initiation:

Add the catalyst premix to the protein-dye mixture. A final copper concentration of 50-100

µM is often sufficient.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 1-5 mM.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light.

Purification: Remove unreacted dye and catalyst components by size-exclusion

chromatography (e.g., a desalting column) or dialysis.
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Analysis: Determine the degree of labeling (DOL) by measuring the absorbance of the

purified conjugate at 280 nm (for the protein) and ~646 nm (for DiSulfo-Cy5).

Experimental Workflow for Protein Labeling
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Caption: Workflow for labeling azide-modified proteins with DiSulfo-Cy5 alkyne.
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Application in Signaling Pathway Analysis: O-
GlcNAcylation in Myofibroblasts
DiSulfo-Cy5 alkyne has been utilized in studies to elucidate complex cellular signaling

pathways. For instance, in research on myofibroblasts, this dye can be used to visualize and

quantify changes in protein glycosylation, which is implicated in pro-fibrotic signaling. A recent

study highlighted the role of O-GlcNAcylation in controlling the transcriptional program of

myofibroblasts by targeting the BNC2/TEAD4/YAP1 complex.[3]

The following diagram illustrates the signaling pathway where O-GlcNAcylation of key

transcription factors and co-activators leads to myofibroblast activation and fibrosis. Inhibition of

O-GlcNAcylation disrupts this pathway, presenting a potential therapeutic strategy.
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Caption: O-GlcNAcylation-mediated pro-fibrotic signaling in myofibroblasts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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